Cas no 2417970-29-5 (benzyl N-(3-bromocyclobutyl)carbamate)

• Product Name: benzyl N-(3-bromocyclobutyl)carbamate
• CAS No: 2417970-29-5
• MF: C₁₂H₁₄BrNO₂
• MW: 284.149062633514
• MDL: MFCD33507174
• CID: 5629956
• PubChem ID: 149939031
• Update Time: 2025-05-22

benzyl N-(3-bromocyclobutyl)carbamate Chemical and Physical Properties

Names and Identifiers

• 2680703-91-5
• EN300-28286789
• 2417970-29-5
• benzyl N-[(1s,3s)-3-bromocyclobutyl]carbamate
• benzyl N-(3-bromocyclobutyl)carbamate
• EN300-28286788
• INDEX NAME NOT YET ASSIGNED

• MDL： MFCD33507174
• Inchi： 1S/C12H14BrNO2/c13-10-6-11(7-10)14-12(15)16-8-9-4-2-1-3-5-9/h1-5,10-11H,6-8H2,(H,14,15)
• InChI Key： COUUNBLLTRWCKE-UHFFFAOYSA-N
• SMILES： BrC1CC(C1)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 283.02079g/mol
• Monoisotopic Mass: 283.02079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• Density: 1.45±0.1 g/cm3(Predicted)
• Boiling Point: 399.9±41.0 °C(Predicted)
• pka: 11.57±0.40(Predicted)

Additional information on benzyl N-(3-bromocyclobutyl)carbamate

Recent Advances in the Study of Benzyl N-(3-bromocyclobutyl)carbamate (CAS: 2417970-29-5) in Chemical Biology and Pharmaceutical Research

Benzyl N-(3-bromocyclobutyl)carbamate (CAS: 2417970-29-5) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This molecule, characterized by its cyclobutyl ring and bromine substituent, has shown promising potential in various applications, including drug discovery and medicinal chemistry. The unique structural features of this compound make it a valuable intermediate for the synthesis of more complex molecules with potential therapeutic effects. Recent studies have focused on its reactivity, synthetic pathways, and biological activities, shedding light on its role in modern pharmaceutical development.

One of the key areas of research involving benzyl N-(3-bromocyclobutyl)carbamate is its use as a building block in the synthesis of novel drug candidates. The presence of the bromine atom at the 3-position of the cyclobutyl ring offers a reactive site for further functionalization, enabling the creation of diverse derivatives. Recent publications have highlighted its utility in cross-coupling reactions, where it serves as a precursor for the introduction of cyclobutyl motifs into biologically active compounds. These motifs are increasingly recognized for their ability to modulate pharmacokinetic properties, such as metabolic stability and membrane permeability.

In addition to its synthetic applications, benzyl N-(3-bromocyclobutyl)carbamate has been investigated for its direct biological activities. Preliminary studies suggest that this compound may exhibit inhibitory effects on certain enzymes involved in inflammatory pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound could selectively target cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain. These findings open new avenues for the development of anti-inflammatory agents with improved selectivity and reduced side effects.

The mechanistic insights into the biological activity of benzyl N-(3-bromocyclobutyl)carbamate are also being explored. Computational modeling and structure-activity relationship (SAR) studies have provided valuable information on how the bromine substituent and the carbamate group contribute to its interactions with biological targets. These studies are crucial for optimizing the compound's efficacy and minimizing potential off-target effects. Furthermore, recent advancements in analytical techniques, such as cryo-electron microscopy and NMR spectroscopy, have enabled researchers to obtain high-resolution structures of the compound bound to its targets, facilitating a deeper understanding of its mode of action.

Another promising direction for research on benzyl N-(3-bromocyclobutyl)carbamate is its potential application in targeted drug delivery systems. The cyclobutyl ring's rigidity and the bromine atom's reactivity make this compound an attractive candidate for conjugation with drug carriers, such as nanoparticles or antibodies. Early-stage experiments have shown that such conjugates can enhance the specificity and efficiency of drug delivery to diseased tissues, thereby reducing systemic toxicity. This approach is particularly relevant in oncology, where targeted therapies are urgently needed to improve treatment outcomes.

Despite these advancements, challenges remain in the development and application of benzyl N-(3-bromocyclobutyl)carbamate. Issues such as scalability of synthesis, stability under physiological conditions, and potential toxicity profiles need to be addressed in future studies. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles and fully realize the compound's potential. Ongoing research is expected to provide more comprehensive data on its safety and efficacy, paving the way for its eventual translation into clinical applications.

In conclusion, benzyl N-(3-bromocyclobutyl)carbamate (CAS: 2417970-29-5) represents a versatile and promising compound in the field of chemical biology and pharmaceutical research. Its unique structural properties, combined with its synthetic utility and biological activities, make it a valuable tool for drug discovery and development. As research progresses, this compound is likely to play an increasingly important role in the creation of novel therapeutics for a wide range of diseases. The integration of multidisciplinary approaches will be key to unlocking its full potential and addressing the remaining challenges in its application.